Cas no 721450-68-6 (2-Furancarboximidamide, N-hydroxy-5-methyl-)

2-Furancarboximidamide, N-hydroxy-5-methyl-, is a specialized organic compound featuring a furan ring substituted with a hydroxyamidine functional group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of heterocyclic compounds and pharmaceutical intermediates. The presence of the amidine group enhances its nucleophilic character, while the hydroxyl group offers additional coordination or derivatization potential. Its 5-methyl substitution further influences steric and electronic properties, improving selectivity in reactions. This compound is particularly useful in medicinal chemistry research, where it may serve as a precursor for bioactive molecules or metal-chelating agents. Its stability and well-defined reactivity profile make it a reliable building block for advanced synthetic applications.
2-Furancarboximidamide, N-hydroxy-5-methyl- structure
721450-68-6 structure
Product Name:2-Furancarboximidamide, N-hydroxy-5-methyl-
CAS No:721450-68-6
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD19103365
CID:4157561
PubChem ID:21864579
Update Time:2025-06-14

2-Furancarboximidamide, N-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboximidamide, N-hydroxy-5-methyl-
    • N'-Hydroxy-5-methylfuran-2-carboximidamide
    • 721450-68-6
    • AKOS015959702
    • (E)-N'-hydroxy-5-methylfuran-2-carboximidamide
    • LS-05097
    • 2-furancarboximidamide, N'-hydroxy-5-methyl-
    • ALBB-016413
    • MDL: MFCD19103365
    • Inchi: 1S/C6H8N2O2/c1-4-2-3-5(10-4)6(7)8-9/h2-3,9H,1H3,(H2,7,8)
    • InChI Key: JNFWYADQQCEMKS-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1C(NO)=N

Computed Properties

  • Exact Mass: 140.058577502Da
  • Monoisotopic Mass: 140.058577502Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 71.8Ų

2-Furancarboximidamide, N-hydroxy-5-methyl- Security Information

  • HazardClass:IRRITANT
  • Storage Condition:(BD597222)

2-Furancarboximidamide, N-hydroxy-5-methyl- Pricemore >>

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2-Furancarboximidamide, N-hydroxy-5-methyl- Related Literature

Additional information on 2-Furancarboximidamide, N-hydroxy-5-methyl-

Comprehensive Overview of 2-Furancarboximidamide, N-hydroxy-5-methyl- (CAS No. 721450-68-6)

2-Furancarboximidamide, N-hydroxy-5-methyl- (CAS No. 721450-68-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, belongs to the class of furancarboximidamide derivatives, which are known for their versatility in synthetic chemistry and pharmaceutical research. The presence of the N-hydroxy and 5-methyl substituents on the furan ring makes this compound particularly interesting for researchers exploring novel bioactive molecules.

In the context of current scientific trends, 2-Furancarboximidamide, N-hydroxy-5-methyl- is frequently discussed in relation to its potential role in drug discovery and medicinal chemistry. With the growing demand for new therapeutic agents, compounds like this are being scrutinized for their ability to interact with biological targets. The furancarboximidamide scaffold, in particular, has been linked to antimicrobial and anti-inflammatory activities, making it a hot topic in pharmaceutical research. Researchers are also investigating its utility in catalysis and material science, where its structural features could lead to innovative applications.

One of the most frequently searched questions about CAS No. 721450-68-6 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, involving the functionalization of the furan ring. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity. Given the complexity of its synthesis, this compound is often sourced from specialized suppliers, and its availability is a common concern among researchers. Additionally, its stability under various conditions is a topic of interest, as it impacts storage and handling protocols.

Another area of interest is the safety profile of 2-Furancarboximidamide, N-hydroxy-5-methyl-. While it is not classified as a hazardous material, proper laboratory practices are essential when handling this compound. Users often search for information on its toxicity, environmental impact, and biodegradability, reflecting the broader scientific community's focus on sustainable and safe chemical practices. Regulatory compliance is also a key consideration, especially for industries aiming to incorporate this compound into commercial products.

The potential applications of 2-Furancarboximidamide, N-hydroxy-5-methyl- extend beyond pharmaceuticals. In agrochemical research, for instance, derivatives of this compound are being explored for their pesticidal or herbicidal properties. The furancarboximidamide core structure is also being studied in the development of functional materials, such as polymers or coatings with specific properties. These diverse applications highlight the compound's versatility and underscore its relevance in multiple scientific disciplines.

In summary, 2-Furancarboximidamide, N-hydroxy-5-methyl- (CAS No. 721450-68-6) is a compound of significant scientific interest due to its structural uniqueness and broad applicability. Whether in drug development, material science, or agrochemical innovation, this molecule continues to inspire research and discovery. As the scientific community delves deeper into its properties, the compound is likely to remain a focal point in discussions about organic synthesis and applied chemistry.

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